Cas no 133446-35-2 (Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester)

Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester structure
133446-35-2 structure
Product Name:Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester
CAS No:133446-35-2
MF:C12H12O3
MW:204.221883773804
CID:1233721
PubChem ID:14899688
Update Time:2025-04-20

Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(3-methoxy-1-propynyl)-, methyl ester
    • methyl 2-(3-methoxyprop-1-ynyl)benzoate
    • Methyl 2-[3-(methyloxy)-1-propyn-1-yl]benzoate
    • DA-33224
    • SCHEMBL3162970
    • QJEKOZKZSZCVKH-UHFFFAOYSA-N
    • 133446-35-2
    • Inchi: 1S/C12H12O3/c1-14-9-5-7-10-6-3-4-8-11(10)12(13)15-2/h3-4,6,8H,9H2,1-2H3
    • InChI Key: QJEKOZKZSZCVKH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC=CC=1C#CCOC)=O

Computed Properties

  • Exact Mass: 204.07866
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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